N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H13N5O4S/c1-10-18-19-16(26-10)17-15(23)12-5-6-14(22)20(9-12)8-11-3-2-4-13(7-11)21(24)25/h2-7,9H,8H2,1H3,(H,17,19,23)
• InChI Key: NFEJALXMLODDCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N5O4S
• Molecular Weight: 371.4 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H13N5O4S and its molecular weight is 371.37. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies

• Metabolism and Disposition Analysis : Research on compounds structurally related to N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has involved using techniques like 19F-nuclear magnetic resonance (NMR) to study their metabolic fate and excretion in animals. These studies are crucial for drug discovery and development (Monteagudo et al., 2007).

Antimicrobial and Anticancer Research

• Synthesis and Biological Activity : Novel derivatives of pyrimidine clubbed with thiazolidinone, which are structurally related, have shown promising results in antimicrobial and anticancer evaluations. Such studies provide insights into the potential medical applications of these compounds (Verma & Verma, 2022).
• Carbonic Anhydrase Inhibitors : Metal complexes of heterocyclic sulfonamides derived from compounds similar to N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide have been synthesized and found to be potent inhibitors of human carbonic anhydrase isoenzymes, which has implications in medical research (Büyükkıdan et al., 2013).

Chemical Synthesis and Characterization

• Novel Synthesis Techniques : Research has been conducted on developing improved synthesis methods for compounds with structures related to N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, enhancing the understanding of their chemical properties and potential applications (Shlenev et al., 2017).